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Compound of Interest

Compound Name: CP 122721

Cat. No.: B1669467

Disclaimer: A specific Safety Data Sheet (SDS) for CP 122721 is not publicly available. This
guidance is based on best practices for handling potent, bioactive research compounds and
information regarding the pharmacological class of neurokinin-1 (NK1) receptor antagonists. A
thorough risk assessment should be conducted by researchers prior to handling this
compound.

CP 122721 is a high-affinity, non-peptide antagonist of the neurokinin NK1 receptor, exhibiting
anxiolytic and antidepressant-like effects.[1][2] As a potent, biologically active molecule, careful
handling is imperative to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial when handling potent compounds like CP 122721,
especially when dealing with the powdered form which has a high risk of aerosolization.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Powder)

- Full-face powered air-
purifying respirator (PAPR) or
a properly fitted N95 respirator.
- Disposable solid-front lab
coat with tight-fitting cuffs. -
Double nitrile gloves. - Safety
glasses or goggles (if not using

a full-face respirator).

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving
provide essential barriers

against exposure.

Solution Preparation

- Chemical fume hood. - Lab
coat. - Safety glasses with side
shields. - Single pair of nitrile

gloves.

Reduced risk of aerosolization
compared to handling powder,
but potential for splashes and
skin contact remains.
Engineering controls like a

fume hood are primary.

General Laboratory Operations

- Lab coat. - Safety glasses. -

Nitrile gloves.

Standard laboratory practice to
protect against incidental

contact.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for safely handling CP 122721 from receipt to disposal.

[EEN

2. Preparation for Handling:

. Compound Reception and Storage:

Log the compound into the laboratory's chemical inventory.

Store at -20°C as recommended.[1]

a glove box, especially for weighing the solid form.

Upon receipt, visually inspect the container for any damage or leaks.

Designate a specific area for handling CP 122721, preferably within a chemical fume hood or
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Ensure all necessary PPE is available and in good condition.

Prepare all necessary equipment (e.g., spatulas, weigh boats, vials, solvents) within the
designated handling area to minimize movement of the compound.

. Weighing and Solution Preparation:

Solid Form:

o

Don the appropriate PPE for handling potent powders.

[e]

Carefully open the container inside a certified chemical fume hood or glove box.

o

Use a dedicated, clean spatula to weigh the desired amount of CP 122721 onto a weigh
boat.

o

Close the primary container tightly.
Solution Preparation:

o Add the solvent to the vessel containing the weighed compound. CP 122721 is soluble to
100 mM in water and DMSO.[1]

o Gently swirl or vortex to dissolve. Avoid sonication which may create aerosols.

o Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

. Experimental Use:

When using the prepared solution, continue to wear standard laboratory PPE (lab coat,
gloves, safety glasses).

Handle all solutions containing CP 122721 within a fume hood if there is a risk of aerosol
generation.

. Decontamination:
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» Wipe down the work area (fume hood, benchtop) with an appropriate cleaning agent after

handling is complete.

o Decontaminate all non-disposable equipment that came into contact with CP 122721.

Disposal Plan

Proper disposal of CP 122721 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Stream

Disposal Procedure

Unused CP 122721 (Solid or Solution)

- Dispose of as hazardous chemical waste
through your institution's environmental health
and safety (EHS) office. - Do not pour down the
drain. - Ensure the waste container is clearly

labeled with the chemical name.

Contaminated Labware (e.g., pipette tips, vials,
tubes)

- Collect in a designated, puncture-resistant
container lined with a plastic bag. - Label as
"Hazardous Waste" with the name of the
compound. - Dispose of through your

institution's EHS office.

Contaminated PPE (e.g., gloves, disposable lab

coat)

- Carefully doff PPE to avoid self-contamination.
- Place in a sealed bag labeled as hazardous
waste. - Dispose of through your institution's
EHS office.

Experimental Workflow for Handling Potent

Compounds
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Caption: Workflow for Safe Handling of CP 122721.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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